Cas no 1021073-54-0 (8-(5-chloro-2-methoxybenzoyl)-3-ethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione)

• Product Name: 8-(5-chloro-2-methoxybenzoyl)-3-ethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• CAS No: 1021073-54-0
• MF: C₁₇H₂₀ClN₃O₄
• MW: 365.811403274536
• CID: 6147368
• PubChem ID: 42065034
• Update Time: 2025-07-01

8-(5-chloro-2-methoxybenzoyl)-3-ethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(5-chloro-2-methoxybenzoyl)-3-ethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 1021073-54-0
• AKOS024630610
• F2240-0187

• Inchi： 1S/C17H20ClN3O4/c1-3-21-15(23)17(19-16(21)24)6-8-20(9-7-17)14(22)12-10-11(18)4-5-13(12)25-2/h4-5,10H,3,6-9H2,1-2H3,(H,19,24)
• InChI Key： CCNFLSNOMIKLSB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(N1CCC2(C(N(CC)C(N2)=O)=O)CC1)=O)OC

Computed Properties

• Exact Mass: 365.1142338g/mol
• Monoisotopic Mass: 365.1142338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 79Ų

Additional information on 8-(5-chloro-2-methoxybenzoyl)-3-ethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

Professional Introduction to Compound with CAS No. 1021073-54-0 and Product Name: 8-(5-chloro-2-methoxybenzoyl)-3-ethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

Compound with the CAS number 1021073-54-0 and the product name 8-(5-chloro-2-methoxybenzoyl)-3-ethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of spirocyclic triazines, which have garnered considerable attention due to their unique structural features and potential biological activities. The presence of a 5-chloro-2-methoxybenzoyl moiety in its structure suggests possible interactions with biological targets, making it a promising candidate for further investigation in drug discovery.

The spirocyclic framework of 1,3,8-triazaspiro[4.5]decane contributes to the compound's rigidity and stability, which are often desirable properties in drug candidates. This structural motif has been extensively studied for its ability to mimic natural products and enzymes, thereby facilitating the development of novel therapeutic agents. The 8-(5-chloro-2-methoxybenzoyl) substituent is particularly noteworthy, as chloro and methoxy groups are frequently employed in medicinal chemistry to enhance binding affinity and metabolic stability.

Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry due to their ability to exhibit multiple pharmacophoric interactions simultaneously. For instance, the triazine ring in this compound can interact with nucleophilic sites on biological targets, while the benzoyl group can engage in hydrogen bonding or π-stacking interactions. These features make 8-(5-chloro-2-methoxybenzoyl)-3-ethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione a versatile scaffold for designing molecules with enhanced pharmacological properties.

In the context of current research trends, this compound aligns well with the growing interest in structure-based drug design. Advanced computational methods, such as molecular docking and molecular dynamics simulations, have been instrumental in understanding the binding modes of such molecules. The spirocyclic core of this compound provides a stable platform for these computational studies, allowing researchers to predict potential interactions with biological targets with high accuracy.

The 5-chloro-2-methoxybenzoyl group is particularly interesting from a synthetic perspective. Chloro-substituted aromatic rings are known for their ability to participate in various chemical reactions, including nucleophilic aromatic substitution and cross-coupling reactions. This reactivity makes it possible to derivatize this compound further, leading to a library of analogs with tailored biological activities. Such derivatives could be explored for their potential applications in treating various diseases.

Moreover, the 1,3,8-triazaspiro[4.5]decane core has been shown to exhibit significant bioactivity in several preclinical studies. For example, related spirocyclic triazines have demonstrated efficacy against bacterial infections and inflammation by inhibiting key enzymatic pathways. The ethyl substituent at the 3-position may further modulate the pharmacokinetic properties of this compound by influencing its solubility and metabolic clearance.

The combination of these structural features makes 8-(5-chloro-2-methoxybenzoyl)-3-ethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione a compelling candidate for further development as a pharmaceutical agent. Ongoing research is focused on optimizing its potency and selectivity through structural modifications and exploring its potential therapeutic applications in collaboration with academic institutions and pharmaceutical companies.

From an industrial perspective, the synthesis of this compound presents several challenges due to its complex spirocyclic structure. However, advances in synthetic methodologies have made it increasingly feasible to produce such molecules on a scalable basis. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been employed to construct the spirocyclic core efficiently.

The 5-chloro-2-methoxybenzoyl group also plays a crucial role in determining the compound's overall physicochemical properties. Chlorine atoms are known to enhance lipophilicity while maintaining metabolic stability, making this group particularly valuable in drug design. Additionally, the methoxy group can influence solubility and permeability across biological membranes.

In conclusion,8-(5-chloro-2-methoxybenzoyl)-3-ethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione represents a promising therapeutic agent with significant potential for further development. Its unique structural features and demonstrated bioactivity make it an attractive candidate for drug discovery efforts aimed at treating various diseases.